Cas no 122537-63-7 (Gelomulide E)
Gelomulide E structure
Product Name:Gelomulide E
CAS No:122537-63-7
MF:C22H26O6
MW:386.438247203827
CID:215185
Update Time:2024-03-01
Gelomulide E Chemical and Physical Properties
Names and Identifiers
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- 3H-Oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aH)-dione,5-(acetyloxy)-4,4a,5,6,10a,11,11a,11b-octahydro-4,4,8,11b-tetramethyl-,(4aS,5R,6aS,7aR,10aR,11aS,11bR)-
- 3H-Oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aH)-dione,5-(acetyloxy)-4,4a,5,6,10a,11,11a,11b-octahydro-4,4,8,11b-tetramethyl-
- 3H-Oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aH)-dione,5-(acetyloxy)-4,4a,5,6,10a,11,11a,11b-octahydro-4,4,8,11b-tetramethyl-,[4aS-(4aa,5a,6aR*,7ab,10ab,11aa,11bb)]-
- Gelomulide E
- CID 100951693
- (1S,3R,8R,10S,11R,16S,17R)-5,11,15,15-tetramethyl-6,14-dioxo-2,7-dioxapentacyclo[8.8.0.01,3.04,8.011,16]octadeca-4,12-dien-17-yl acetate
- (4aS,6aS)-5α-Acetoxy-4,4aα,5,6,10aβ,11,11aα,11b-octahydro-4,4,8,11bβ-tetramethyl-3H-oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aβH)-dione
- (-)-Gelomulide E
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- Inchi: 1S/C22H26O6/c1-10-16-12(27-19(10)25)8-14-21(5)7-6-15(24)20(3,4)17(21)13(26-11(2)23)9-22(14)18(16)28-22/h6-7,12-14,17-18H,8-9H2,1-5H3/t12-,13-,14+,17-,18-,21+,22+/m1/s1
- InChI Key: PZCBBMDYTKHBKQ-XRQVUALHSA-N
- SMILES: O1[C@@H]2C3=C(C)C(=O)O[C@@H]3C[C@H]3[C@@]4(C=CC(C(C)(C)[C@H]4[C@@H](C[C@]132)OC(C)=O)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 882
- Topological Polar Surface Area: 82.2
- XLogP3: 1.48
Gelomulide E Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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